Cas no 2171892-62-7 (4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane)

• Product Name: 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171892-62-7
• MF: C₁₂H₁₉F₂NO
• MW: 231.282170534134
• CID: 5603133
• PubChem ID: 165838248
• Update Time: 2025-05-20

4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1279073
• 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro[5.5]undecane
• 2171892-62-7
• 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane

• Inchi： 1S/C12H19F2NO/c13-11(14)4-6-12(7-5-11)15-10(3-8-16-12)9-1-2-9/h9-10,15H,1-8H2
• InChI Key： DYBKTWUOOBSFFS-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NC(CCO2)C1CC1)F

Computed Properties

• Exact Mass: 231.14347055g/mol
• Monoisotopic Mass: 231.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane

Introduction to 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane (CAS No. 2171892-62-7)

4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and fluorinated substituents. This compound, identified by its CAS number 2171892-62-7, represents a fascinating example of molecular design aimed at modulating biological targets with high specificity. The presence of both oxygen and nitrogen atoms within the spirocyclic core, coupled with the electron-withdrawing effect of the difluoro groups, makes this molecule a promising candidate for further exploration in drug discovery.

The spirocyclic structure of 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane contributes to its rigidity and stability, which are critical properties for a potential pharmacophore. The spiro linkage between the 1-oxa and 5-aza moieties creates a constrained conformation that can enhance binding affinity to biological targets. This structural motif has been widely studied in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.

Recent advancements in computational chemistry have enabled the rational design of such spirocyclic compounds by predicting their binding modes and interactions with biological targets. The difluoro substituents at the 9-position play a crucial role in modulating the electronic properties of the molecule, potentially enhancing metabolic stability and improving oral bioavailability. These features are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for clinical success.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into organic molecules is a well-established strategy to improve pharmacological properties. The fluorine atoms in 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane contribute to its lipophilicity and can influence both its metabolic fate and binding affinity. Studies have shown that fluorinated spirocyclic compounds exhibit enhanced binding to certain protein targets, making them attractive for further development.

The cyclopropyl group at the 4-position adds another layer of structural complexity, which can influence both the geometry and electronic distribution of the molecule. This substitution pattern has been explored in various drug candidates due to its ability to engage in specific interactions with biological macromolecules. The combination of these structural elements—spirocyclic core, oxygen and nitrogen heteroatoms, and fluorinated substituents—makes 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane a compelling subject for further investigation.

Current research in this area focuses on synthesizing derivatives of 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane to optimize their pharmacological profiles. By modifying substituents or altering the spirocyclic core, chemists aim to enhance target engagement while minimizing off-target effects. Computational modeling techniques are being employed to predict how these modifications will affect molecular interactions, providing a rational basis for experimental design.

The potential applications of this compound span multiple therapeutic areas, including oncology, neurology, and inflammation. For instance, spirocyclic compounds have shown promise as inhibitors of kinases involved in cancer progression. The unique structural features of 4-cyclopropyl-9,9-difluoro-1-oxa-5-azaspiro5.5undecane may enable it to disrupt key signaling pathways that are dysregulated in diseases such as cancer or neurological disorders.

Furthermore, the fluorinated nature of this molecule suggests it may exhibit improved resistance to metabolic degradation compared to non-fluorinated analogs. This property is particularly valuable in drug development, where prolonged half-life can enhance therapeutic efficacy and reduce dosing frequency. Preclinical studies are underway to evaluate the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives.

The synthesis of 4-cyclopropyl-9,9-difluoro-1-oxa-5 azaspiro 5 . 5 undecane (CAS No. 2171892 - 62 - 7) presents challenges due to its complex architecture but also offers opportunities for innovation in synthetic methodology. Advances in catalytic processes and asymmetric synthesis have made it feasible to construct such intricate molecules with high enantiomeric purity—a critical factor for many therapeutic agents.

In conclusion,4-cyclopropyl - 9 , 9 - difluoro - 1 - oxa - 5 - azaspiro 5 . 5 undecane represents a promising lead compound with significant potential in drug discovery . Its unique structural features , combined with recent advances in computational chemistry and synthetic methodology , position it as a valuable asset for future therapeutic development . Further research is warranted to fully elucidate its biological activity and explore its potential as a scaffold for novel therapeutics .